Cas no 17694-65-4 (9,10-Phenanthrenediol,9,10-diacetate)

9,10-Phenanthrenediol,9,10-diacetate structure
17694-65-4 structure
Product Name:9,10-Phenanthrenediol,9,10-diacetate
CAS No:17694-65-4
MF:C18H14O4
MW:294.301365375519
CID:195595
PubChem ID:146410
Update Time:2025-04-19

9,10-Phenanthrenediol,9,10-diacetate Chemical and Physical Properties

Names and Identifiers

    • 9,10-Phenanthrenediol,9,10-diacetate
    • (10-acetyloxyphenanthren-9-yl) acetate
    • 9,10-Phenanthrenediol, diacetate
    • AI3-22996
    • phenanthrene-9,10-diyl diacetate
    • 9,10-Diacetoxyphenanthrene
    • Phenanthrene-9,10-diol diacetate
    • DTXSID10170223
    • 17694-65-4
    • (10-acetoxy-9-phenanthryl) acetate
    • Inchi: 1S/C18H14O4/c1-11(19)21-17-15-9-5-3-7-13(15)14-8-4-6-10-16(14)18(17)22-12(2)20/h3-10H,1-2H3
    • InChI Key: ITPKKTRCYDQMDS-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1C(=C2C=CC=CC2=C2C=CC=CC2=1)OC(C)=O

Computed Properties

  • Exact Mass: 294.08922
  • Monoisotopic Mass: 294.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.263
  • Boiling Point: 478°Cat760mmHg
  • Flash Point: 246.7°C
  • Refractive Index: 1.646
  • PSA: 52.6
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